2-(2,5-dimethyl-1H-pyrrol-1-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid

• IUPAC Name: 2-(2,5-dimethylpyrrol-1-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid
• InChI: InChI=1S/C15H17NO2S/c1-9-7-8-10(2)16(9)14-13(15(17)18)11-5-3-4-6-12(11)19-14/h7-8H,3-6H2,1-2H3,(H,17,18)
• InChI Key: SJKZSURXGGPPSD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(N1C2=C(C3=C(S2)CCCC3)C(=O)O)C
• Molecular Formula: C15H17NO2S
• DSSTOX Substance ID: DTXSID40366056
• Molecular Weight: 275.4 g/mol
• CAS RN: 433245-13-7

Description

The compound is a complex organic molecule that contains a pyrrole ring and a benzothiophene ring. Pyrrole is a five-membered aromatic ring with one nitrogen atom, and benzothiophene is a fused ring system consisting of a benzene ring and a thiophene ring.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrrole and benzothiophene rings would contribute to its aromaticity, which could affect its chemical reactivity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the pyrrole and benzothiophene rings. Pyrrole rings are known to undergo electrophilic substitution reactions, while benzothiophene rings can participate in a variety of reactions including oxidation, reduction, and halogenation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as its size, shape, charge distribution, and functional groups would determine properties like solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

Antibacterial Activity

• . Some of these derivatives may exhibit promising activity against bacterial pathogens.

Enzyme Inhibition

• Investigate the compound’s ability to inhibit specific enzymes. .

Mechanism of Action

Target of Action

The primary targets of this compound are the Enoyl ACP Reductase and Dihydrofolate Reductase (DHFR) enzymes . These enzymes play crucial roles in bacterial fatty acid synthesis and folic acid metabolism, respectively .

Mode of Action

The compound interacts with its targets through binding interactions at the active sites of both the dihydrofolate reductase and enoyl ACP reductase enzymes . This interaction inhibits the activity of these enzymes, leading to disruption in the bacterial metabolic processes .

Biochemical Pathways

The inhibition of Enoyl ACP Reductase disrupts the fatty acid synthesis pathway, affecting the production of essential bacterial cell components . On the other hand, the inhibition of DHFR disrupts the folic acid metabolism pathway, which is vital for the synthesis of nucleotides in bacteria .

Result of Action

The result of the compound’s action is a significant decrease in bacterial growth due to the disruption of essential metabolic processes . Some of the synthesized compounds also showed strong antibacterial and antitubercular properties .

Action Environment

The action of the compound can be influenced by various environmental factors. For instance, in a Chinese hamster ovary cell culture, the compound was found to increase monoclonal antibody production . This suggests that the compound’s action, efficacy, and stability can vary depending on the specific cellular environment.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s handled and used. Without specific information, it’s hard to provide a detailed safety assessment.